Cas no 619326-74-8 (Deoxycalyciphylline B)

• Product Name: Deoxycalyciphylline B
• CAS No: 619326-74-8
• MF: C₂₂H₃₁NO₂
• MW: 341.487046480179
• CID: 837589
• PubChem ID: 10871574
• Update Time: 2025-04-19

Deoxycalyciphylline B Chemical and Physical Properties

Names and Identifiers

• Deoxycalyciphylline B
• (2S,2aR,4aS,8aR,8bS,10aR,13bR,13dS)-2,8a-Dimethyl-1,2,2a,3,4,5,6, 8a,8b,9,10,10a,11,12,13b,13d-hexadecahydro-7H-8-oxa-13c-azacyclop enta[a]pentaleno[1,6-kl]phenanthren-7-one
• [ "" ]
• 619326-75-9
• DTXSID901019952
• AKOS032961714
• FS-8886
• Deoxyisocalyciphylline B
• 619326-74-8
• (2S,2aR,4aS,8aS,8bS,10aR,13bR,14aS)-1,2,2a,3,4,5,6,8a,8b,9,10,10a,11,12,13b,14a-Hexadecahydro-2,8a-dimethyl-7H-cyclopent[hi]indeno[4,5-e]pyrano[2,3-g]indolizin-7-one
• (1S,6S,7S,10R,15R,18S,19R,22S)-6,18-dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one
• FS-8885
• NSC-787222
• HY-N3731
• (2S,2aR,4aS,8aR,8bS,10aR,13bR,14aS)-1,2,2a,3,4,5,6,8a,8b,9,10,10a,11,12,13b,14a-Hexadecahydro-2,8a-dimethyl-7H-cyclopent[hi]indeno[4,5-e]pyrano[2,3-g]indolizin-7-one
• NSC787222
• AKOS032961624
• (1S,6R,7S,10R,15R,18S,19R,22S)-6,18-dimethyl-5-oxa-16-azahexacyclo[14.5.1.01,6.07,15.010,14.019,22]docos-13-en-4-one
• CS-0024125
• (-)-Deoxycalyciphylline B
• (-)-Deoxyisocalyciphylline B
• (1S,6R,7S,10R,15R,18S,19R,22S)-6,18-dimethyl-5-oxa-16-azahexacyclo(14.5.1.01,6.07,15.010,14.019,22)docos-13-en-4-one
• DA-62774

• Inchi： 1S/C22H31NO2/c1-13-12-23-19-16-5-3-4-14(16)6-7-17(19)21(2)22(11-9-18(24)25-21)10-8-15(13)20(22)23/h5,13-15,17,19-20H,3-4,6-12H2,1-2H3/t13-,14-,15-,17+,19+,20+,21-,22+/m1/s1
• InChI Key： NGQSEZXJVMCXSC-AJXLCOHYSA-N
• SMILES： O1C(CC[C@]23CC[C@@H]4[C@H](C)CN([C@H]5C6=CCC[C@@H]6CC[C@@H]5[C@@]12C)[C@H]34)=O

Computed Properties

• Exact Mass: 341.23500
• Monoisotopic Mass: 341.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Powder
• PSA: 29.54000
• LogP: 3.86530

Deoxycalyciphylline B Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines